N-[2-(2-Fluorophenoxy)pyrimidin-5-YL]benzenesulfonamide

• IUPAC Name: N-[2-(2-fluorophenoxy)pyrimidin-5-yl]benzenesulfonamide
• InChI: InChI=1S/C16H12FN3O3S/c17-14-8-4-5-9-15(14)23-16-18-10-12(11-19-16)20-24(21,22)13-6-2-1-3-7-13/h1-11,20H
• InChI Key: BZWHJTREWQRACY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)NC2=CN=C(N=C2)OC3=CC=CC=C3F
• Molecular Formula: C16H12FN3O3S
• Molecular Weight: 345.3 g/mol
• CAS No.: 1421481-27-7

Description

Molecular Structure Analysis

The molecular structure of N-[2-(2-Fluorophenoxy)pyrimidin-5-YL]benzenesulfonamide is characterized by a pyrimidine ring attached to a benzenesulfonamide group via a fluorophenoxy linker. Pyrimidines are heterocyclic compounds that have been employed in the design of many promising drugs.

Scientific Research Applications

Molecular Structure and Spectroscopic Analysis

Research by Mansour and Ghani (2013) on N-(4,6-dimethyl-pyrimidin-2-yl)-4-[(2-hydroxy-benzylidene)-amino]benzenesulfonamides (SMS) delves into the molecular structure, using spectroscopic methods and quantum chemical calculations to investigate hydrogen-bond effects and electronic structures. This study highlights the importance of structural studies in understanding the properties and potential applications of sulfonamide derivatives Mansour & Ghani, 2013.

Antimicrobial and Anticancer Activity

A series of benzenesulfonamide derivatives have been synthesized and evaluated for their in vitro antimicrobial, antiviral, and cytotoxic activities. For example, Kumar et al. (2012, 2014) synthesized derivatives that showed significant antimicrobial and anticancer activities, highlighting the potential of these compounds in developing new therapeutic agents Kumar et al., 2012; Kumar et al., 2014.

Mechanism of Action

Target of Action

It’s known that similar 2-aminopyrimidine derivatives have shown activity againstTrypanosoma brucei rhodesiense and Plasmodium falciparum NF54 , organisms causing sleeping sickness and malaria respectively .

Mode of Action

It’s known that some 2-aminopyrimidines, which this compound is a derivative of, have shown antiplasmodial activity . The influence of the structural modifications on these activities is still under investigation .

Biochemical Pathways

Given its potential antitrypanosomal and antiplasmodial activities, it can be inferred that it may interfere with the life cycle of the parasites, disrupting their growth and proliferation .

Result of Action

Given its potential antitrypanosomal and antiplasmodial activities, it can be inferred that the compound may lead to the death of the parasites, thereby alleviating the symptoms of the diseases they cause .